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Compound of Interest

Compound Name: Tetradecylamine

Cat. No.: B048621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for tetradecylamine based on publicly available Safety Data Sheets (SDS). It is

intended for informational purposes for a professional audience. The detailed experimental

methodologies used to derive the quantitative safety data presented are not typically disclosed

in these sources and are therefore not included in this guide. Always refer to the specific Safety

Data Sheet provided by your supplier for the most accurate and up-to-date information, and

perform a thorough risk assessment before use.

Introduction
Tetradecylamine, also known as myristylamine or 1-aminotetradecane, is a primary alkylamine

used as an intermediate in the synthesis of cationic and amphoteric surfactants, germicides,

and other chemical agents.[1][2] Its utility in research and development, particularly in drug

development and materials science, necessitates a thorough understanding of its hazard

profile and the implementation of stringent safety protocols to protect laboratory personnel and

the environment. This guide synthesizes critical safety information and provides clear,

actionable recommendations for the safe handling, storage, and disposal of tetradecylamine.

Chemical and Physical Properties
A summary of the key physical and chemical properties of tetradecylamine is provided in

Table 1. This information is crucial for understanding its behavior under various laboratory
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conditions and for planning appropriate safety measures.

Table 1: Physical and Chemical Properties of Tetradecylamine

Property Value References

Molecular Formula C₁₄H₃₁N [3][4]

Molecular Weight 213.40 g/mol [3]

Appearance
White to pinkish or off-white

solid/crystals
[2][4][5]

Odor Fishy, ammonia-like [5]

Melting Point 37 - 42 °C (98.6 - 107.6 °F) [2][5]

Boiling Point
291 °C (555.8 °F) at 760

mmHg
[5]

Flash Point > 110 °C (> 230 °F) [5]

Solubility
Insoluble in water; Soluble in

chloroform and methanol.
[4]

Specific Gravity 0.800 @ 25 °C (water=1) [1]

Vapor Pressure < 0.1 mmHg @ 20 °C [1]

Hazard Identification and Classification
Tetradecylamine is classified as a hazardous substance.[1] It is crucial to understand its

potential health and environmental effects.

Table 2: GHS Hazard Classification for Tetradecylamine
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Hazard Class Category Hazard Statement References

Skin

Corrosion/Irritation
1C / 2

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

[3][6][7]

Serious Eye

Damage/Eye Irritation
1 / 2

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

[3][7][8]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[3][7]

Acute Aquatic Toxicity 1
H400: Very toxic to

aquatic life
[3][7]

Chronic Aquatic

Toxicity
-

May cause long-term

adverse effects in the

aquatic environment

[1]

Acute Toxicity (Oral) - Harmful if swallowed [1]

Skin Sensitization -

May cause

sensitization by skin

contact

[1]

Summary of Potential Health Effects:

Ingestion: Harmful if swallowed. Can cause chemical burns in the mouth and gastrointestinal

tract.[1]

Inhalation: Vapors or mists may be irritating to the respiratory tract.[1][3]

Skin Contact: Causes severe skin burns and may be absorbed through the skin.[1] It can

also cause skin sensitization.[1]
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Eye Contact: Causes serious eye damage, with the potential for permanent injury.[1] Vapors

can also be irritating.[1]

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling tetradecylamine is essential to minimize exposure. The

following workflow outlines the key stages and necessary precautions.
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Preparation & Engineering Controls

Chemical Handling

Post-Handling & Waste

Risk Assessment & SOP Review

Work in a well-ventilated area
(Fume Hood Recommended)

Don Appropriate PPE

Handle with care
Avoid creating dust/aerosols

Keep container tightly sealed when not in use

Decontaminate work area

Properly remove and dispose of PPE

Dispose of waste in a labeled,
sealed container

Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Tetradecylamine.
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Personal Protective Equipment (PPE): Based on the hazard assessment, the following PPE is

mandatory when handling tetradecylamine.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Protection
Specification and
Rationale

References

Eyes/Face
Safety Goggles &

Face Shield

Required for

protection against

liquid splashes and

chemical vapors. Must

meet ANSI Z87.1

standard.

[1][9][10]

Hands
Chemical-resistant

gloves

Nitrile or other

appropriate resistant

gloves should be

worn. Inspect gloves

before use and

change them

immediately if

contaminated.

[1][9][10]

Body
Lab Coat / Chemical

Protective Clothing

A lab coat is the

minimum requirement.

For tasks with a

higher risk of

splashing, chemical-

resistant aprons or

suits may be

necessary.

[1][9][10]

Respiratory
Respirator (if

necessary)

Use a NIOSH-

approved respirator

with an appropriate

cartridge if working

outside a fume hood

or if ventilation is

inadequate to control

vapor/dust exposure.

[1]
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Feet Closed-toe shoes

Required to protect

against spills and

falling objects.

[9]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Procedures for Tetradecylamine Exposure
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Exposure Route First Aid Procedure References

Eye Contact

Immediately flush eyes with

plenty of water for at least 20

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][11][12]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[1][13]

Inhalation

Move the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[1][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][6]

Firefighting and Accidental Release Measures
Firefighting: Tetradecylamine is combustible but has a high flash point.[1][5]

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon

dioxide, or water spray. For large fires, water spray or fog is recommended.[1][7][14]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Heating may cause containers to rupture violently.[1] Combustion

produces toxic fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.[1]

Protective Equipment: Firefighters should wear full body protective clothing and self-

contained breathing apparatus (SCBA).[1]

Accidental Release Measures: In case of a spill, follow these procedures diligently.

Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as detailed

in Table 3. Avoid breathing dust or vapors.[1]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways, as

it is very toxic to aquatic life.[1]

Containment and Cleanup:

For solid spills, carefully sweep or scoop the material to avoid creating dust and place it

into a labeled, sealed container for disposal.[15]

For liquid/molten spills, contain and absorb the spill with an inert material such as sand,

earth, or vermiculite.[1]

Once absorbed, collect the material into a suitable container for disposal.[1]

Wash the spill area thoroughly with soap and water.[16]

Storage and Disposal
Proper storage is essential to maintain the chemical's integrity and prevent hazardous

situations.

Table 5: Storage and Incompatibility
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Parameter Recommendation References

Storage Conditions

Store in original, tightly sealed

containers in a cool, dry, and

well-ventilated area. Keep

away from heat, sparks, and

open flames. Store locked up.

[1][17]

Incompatible Materials

Strong oxidizing agents, acids,

acid chlorides, and acid

anhydrides. Avoid contact with

copper and aluminum and their

alloys.

[1][7]

Disposal: Dispose of tetradecylamine and its containers in accordance with all applicable

federal, state, and local regulations. Waste generators must consult with hazardous waste

regulations to ensure complete and accurate classification.[5] Do not dispose of it in the

environment.[7]

Conclusion
Tetradecylamine is a valuable chemical intermediate with significant hazards that demand

respect and careful handling. By adhering to the guidelines outlined in this technical guide—

including the use of appropriate engineering controls, diligent use of personal protective

equipment, and preparedness for emergencies—researchers, scientists, and drug

development professionals can mitigate the risks associated with its use. A proactive and

informed approach to safety is paramount when working with this and any other hazardous

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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